Cas no 1805462-77-4 (3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1805462-77-4
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4804073
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H5F5INO/c9-6(10)4-5(8(11,12)13)3(2-16)1-15-7(4)14/h1,6,16H,2H2
• InChI Key： ZSTMYHPPKZSOQH-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C(F)(F)F)=C(C=N1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol

3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805462-77-4): An Overview of a Promising Compound in Pharmaceutical Research

3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805462-77-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, characterized by its difluoromethyl, iodo, and trifluoromethyl substituents, exhibits a range of properties that make it a valuable candidate for various medicinal chemistry studies.

The chemical structure of 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol is particularly noteworthy. The presence of the difluoromethyl group imparts enhanced metabolic stability and bioavailability, while the iodo substituent provides a versatile handle for further chemical modifications. The trifluoromethyl group, known for its electron-withdrawing properties, contributes to the compound's overall stability and reactivity. These features collectively make this compound an attractive starting point for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways. Specifically, it has been found to effectively inhibit kinases, which are key targets in the treatment of cancer and inflammatory diseases. This inhibition is attributed to the compound's ability to form stable complexes with these enzymes, thereby disrupting their function.

In addition to its enzymatic inhibition properties, 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol has also shown promise in modulating receptor activity. Studies have demonstrated that this compound can act as a potent antagonist for certain G-protein coupled receptors (GPCRs), which are crucial in regulating numerous physiological processes. This makes it a potential lead compound for the development of drugs targeting conditions such as cardiovascular diseases and neurological disorders.

The synthetic accessibility of 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol is another factor contributing to its appeal in pharmaceutical research. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of this compound, making it more feasible for large-scale studies and drug development programs. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly effective in synthesizing this complex molecule with high purity and yield.

Clinical trials involving compounds derived from 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol are currently underway to evaluate their safety and efficacy. Preliminary results from phase I trials have shown promising outcomes, with the compounds demonstrating favorable pharmacokinetic profiles and minimal adverse effects. These findings suggest that further clinical evaluation is warranted to explore their therapeutic potential fully.

In conclusion, 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805462-77-4) represents a significant advancement in the field of pharmaceutical research. Its unique chemical structure, combined with its promising biological activities and synthetic accessibility, positions it as a valuable candidate for the development of novel therapeutic agents. As ongoing research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing medical treatments for a variety of diseases.